Cas no 2171759-55-8 (3-(1-amino-2-methylcyclopropyl)-1-methylpyrrolidin-3-ol)

• Product Name: 3-(1-amino-2-methylcyclopropyl)-1-methylpyrrolidin-3-ol
• CAS No: 2171759-55-8
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5940282
• PubChem ID: 165782130
• Update Time: 2025-10-29

3-(1-amino-2-methylcyclopropyl)-1-methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2-methylcyclopropyl)-1-methylpyrrolidin-3-ol
• 2171759-55-8
• EN300-1647263

• Inchi： 1S/C9H18N2O/c1-7-5-9(7,10)8(12)3-4-11(2)6-8/h7,12H,3-6,10H2,1-2H3
• InChI Key： FSUFZAFWAKONIE-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C1(CC1C)N

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(1-amino-2-methylcyclopropyl)-1-methylpyrrolidin-3-ol

Comprehensive Overview of 3-(1-amino-2-methylcyclopropyl)-1-methylpyrrolidin-3-ol (CAS No. 2171759-55-8)

The compound 3-(1-amino-2-methylcyclopropyl)-1-methylpyrrolidin-3-ol (CAS No. 2171759-55-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate cyclopropyl and pyrrolidin-3-ol moieties make it a promising candidate for drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. Researchers are increasingly exploring its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor interactions.

In recent years, the demand for specialty chemicals like 3-(1-amino-2-methylcyclopropyl)-1-methylpyrrolidin-3-ol has surged, driven by advancements in precision medicine and small-molecule drug design. This compound’s stereochemical complexity and functional group diversity enable it to interact with biological targets in ways that simpler molecules cannot. As a result, it has become a focal point in studies related to neuroprotection, anti-inflammatory agents, and even antiviral therapies, aligning with global health priorities such as neurodegenerative disease management and pandemic preparedness.

One of the most intriguing aspects of CAS No. 2171759-55-8 is its synthetic versatility. Chemists have developed efficient routes to produce this compound with high enantiomeric purity, a critical factor for pharmaceutical applications. The presence of both amino and hydroxyl functional groups allows for further derivatization, making it a valuable intermediate in multi-step synthesis. This adaptability has led to its use in high-throughput screening libraries, where it serves as a lead compound for identifying new drug candidates.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in 3-(1-amino-2-methylcyclopropyl)-1-methylpyrrolidin-3-ol. Machine learning models trained on molecular descriptors often highlight its favorable pharmacokinetic properties, such as blood-brain barrier permeability and metabolic stability. These insights have spurred collaborations between academia and industry to explore its applications in central nervous system (CNS) disorders, a field where effective treatments remain scarce.

From an industrial perspective, the scalable synthesis of CAS No. 2171759-55-8 is a topic of ongoing optimization. Green chemistry principles are being applied to reduce waste and improve yield, addressing the growing emphasis on sustainable manufacturing in the chemical sector. Additionally, its patent landscape is evolving, with several filings covering its use in combination therapies and diagnostic agents, reflecting its broad utility.

For researchers and manufacturers, quality control of 3-(1-amino-2-methylcyclopropyl)-1-methylpyrrolidin-3-ol is paramount. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure batch-to-batch consistency. Regulatory compliance, particularly in GMP-certified facilities, is essential for its adoption in clinical-stage projects, underscoring the compound’s transition from lab-scale curiosity to commercial viability.

Looking ahead, the trajectory of CAS No. 2171759-55-8 is poised for growth. Its intersection with emerging therapeutic areas and cutting-edge technologies positions it as a molecule to watch in the coming decade. Whether as a standalone active ingredient or a building block for more complex architectures, its impact on science and medicine is likely to expand, offering new avenues for innovation and collaboration.